Cas no 1808069-29-5 ((1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 1808069-29-5
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6281105
• PubChem ID: 91647634
• Update Time: 2025-10-28

(1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• CHEMBL4535595
• 1808069-29-5
• AKOS026744287
• SCHEMBL21570181
• EN300-1828062
• (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• rac-(1R,2S)-2-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• 1899946-28-1
• EN300-192509
• starbld0001177

• Inchi： 1S/C7H11N3/c1-10-4-5(3-9-10)6-2-7(6)8/h3-4,6-7H,2,8H2,1H3/t6-,7+/m0/s1
• InChI Key： GXFORHADAUJCPJ-NKWVEPMBSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine

(1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1808069-29-5, known as (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a pyrazole moiety, making it a promising candidate for various applications in drug discovery and material science.

Cyclopropane rings are known for their strained geometry, which often imparts unique reactivity and stability to molecules. In the case of (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine, the cyclopropane ring is substituted with a pyrazole group at the 4-position and an amine group at the 1-position. This stereochemistry (R configuration at C1 and S configuration at C2) plays a crucial role in determining the compound's physical properties and biological activity.

The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms. In this compound, the pyrazole ring is methylated at the 1-position, which can influence its electronic properties and reactivity. Pyrazole derivatives are well-known for their versatility in organic synthesis and their ability to participate in various types of chemical reactions, such as cyclization and conjugate additions.

Recent studies have highlighted the potential of (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine as a building block for constructing complex molecular architectures. Its ability to undergo [3+3] cycloaddition reactions with alkenes has been explored in detail, offering new avenues for synthesizing bioactive compounds with intricate stereochemistry.

In addition to its synthetic utility, this compound has shown promise in biological assays. Preclinical studies suggest that it may exhibit modulatory effects on key enzymes involved in neurological disorders, making it a potential lead compound for drug development. Researchers have also investigated its ability to act as a template for creating peptidomimetic structures, which could have applications in peptide-based therapeutics.

The synthesis of (1R,2S)-2-(1-Methyl-1H-pyrazol-4-yl)cyclopropan-1-amine typically involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of asymmetric catalysis to install the chiral centers in high enantiomeric excess. This highlights the importance of stereocontrol in modern organic synthesis and underscores the challenges associated with constructing such complex molecules.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided valuable insights into its molecular structure and stability under various conditions.

In conclusion, (1R,2S)-2-(1-Methyl-1H-pyrazol-4-y)cyclopropane is a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, coupled with its reactivity and stereochemical properties, makes it an intriguing subject for further investigation. As research continues to uncover new aspects of this compound's chemistry and biology, it is likely to play an increasingly important role in the development of novel drugs and materials.